Cas no 325479-59-2 (3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide
• CAS No: 325479-59-2
• MF: C₂₃H₁₈ClN₃OS
• MW: 419.926522731781
• CID: 5945511
• PubChem ID: 3105316
• Update Time: 2025-05-25

3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide
• (E)-3-chloro-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)benzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[2-methyl-4-[2-(2-methylphenyl)diazenyl]phenyl]-
• 3-CHLORO-N-{2-METHYL-4-[(1Z)-2-(2-METHYLPHENYL)DIAZEN-1-YL]PHENYL}-1-BENZOTHIOPHENE-2-CARBOXAMIDE
• AKOS000523718
• AKOS002162863
• DTXSID201040821
• (Z)-3-chloro-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)benzo[b]thiophene-2-carboxamide
• F0095-2412
• 3-CHLORO-N-{2-METHYL-4-[(Z)-2-(2-METHYLPHENYL)DIAZEN-1-YL]PHENYL}-1-BENZOTHIOPHENE-2-CARBOXAMIDE
• 3-chloro-N-{2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}-1-benzothiophene-2-carboxamide
• 3-chloro-N-[2-methyl-4-[(2-methylphenyl)diazenyl]phenyl]-1-benzothiophene-2-carboxamide
• 325479-59-2

• Inchi： 1S/C23H18ClN3OS/c1-14-7-3-5-9-19(14)27-26-16-11-12-18(15(2)13-16)25-23(28)22-21(24)17-8-4-6-10-20(17)29-22/h3-13H,1-2H3,(H,25,28)
• InChI Key： WFXJMXWPLKDRBT-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(N=NC3=CC=CC=C3C)C=C1C)=O)S2

Computed Properties

• Exact Mass: 419.0859111g/mol
• Monoisotopic Mass: 419.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 554.8±50.0 °C(Predicted)
• pka: 10.83±0.70(Predicted)

Additional information on 3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide

Comprehensive Overview of 3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide (CAS No. 325479-59-2)

3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide (CAS No. 325479-59-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzothiophene core and diazenyl functional group, exhibits properties that make it a subject of interest for researchers exploring novel applications in drug development and advanced materials. Its molecular structure, featuring a chloro substituent and a carboxamide moiety, contributes to its distinct chemical behavior and potential utility.

The compound's CAS No. 325479-59-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Recent trends indicate a growing curiosity about benzothiophene derivatives, particularly in the context of their role in designing pharmaceutical intermediates and organic semiconductors. Searches for terms like "benzothiophene carboxamide uses" and "diazenyl compounds in drug discovery" reflect the compound's relevance in cutting-edge scientific inquiries. Researchers are particularly intrigued by its potential as a photoactive material or a biologically active scaffold.

From a synthetic chemistry perspective, 3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide exemplifies the convergence of heterocyclic chemistry and azo chemistry. The Z-configuration of its diazenyl group is a notable feature, as it influences the compound's stereochemical properties and reactivity. This aspect is frequently explored in queries such as "impact of Z-configuration in azo compounds" and "synthesis of stereospecific benzothiophenes," highlighting the compound's role in advancing molecular design strategies.

In the realm of medicinal chemistry, this compound's carboxamide functionality is of particular interest. Carboxamides are widely recognized for their ability to participate in hydrogen bonding, a property crucial for drug-target interactions. Searches like "carboxamide-based drug candidates" and "benzothiophene in kinase inhibitors" underscore the compound's potential in therapeutic agent development. Additionally, its chloro substituent may enhance lipophilicity, a factor often considered in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

The compound's azo linkage (diazenyl group) also opens doors to applications in materials science. Azo compounds are renowned for their photoisomerization properties, making them candidates for optical switches and data storage devices. Queries such as "azo compounds in smart materials" and "benzothiophene-based photoresponsive systems" align with this trend. The integration of a benzothiophene core further enhances its electronic properties, potentially benefiting organic electronics and sensor technologies.

Environmental and green chemistry considerations are also relevant when discussing 325479-59-2. Researchers are increasingly investigating sustainable synthesis routes for complex molecules like this one. Searches for "eco-friendly azo compound synthesis" and "green solvents in heterocyclic chemistry" reflect this shift. The compound's stability and potential for catalytic transformations further contribute to its appeal in green chemical processes.

In summary, 3-chloro-N-{2-methyl-4-(Z)-2-(2-methylphenyl)diazen-1-ylphenyl}-1-benzothiophene-2-carboxamide (CAS No. 325479-59-2) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural features, including the benzothiophene core, diazenyl group, and carboxamide functionality, make it a valuable subject for ongoing research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in drug design and advanced material development.